Cas no 383136-16-1 (1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)

• Product Name: 1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• CAS No: 383136-16-1
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 923322
• PubChem ID: 3736994
• Update Time: 2025-04-19

1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• 1-(3,4-DIMETHYLPHENYL)-1H-PYRROLE-2-CARBOXALDEHYDE
• 1H-PYRROLE-2-CARBOXALDEHYDE,1-(3,4-DIMETHYLPHENYL)
• MFCD02664867
• EN300-6501664
• STK894785
• 1-(3,4-dimethylphenyl)pyrrole-2-carbaldehyde
• SB62777
• AKOS000101681
• Z111572860
• G34839
• 383136-16-1
• AB01320343-02
• NCGC00325413-01
• BBL022066
• CS-0332493
• DB-258741

• Inchi： 1S/C13H13NO/c1-10-5-6-12(8-11(10)2)14-7-3-4-13(14)9-15/h3-9H,1-2H3
• InChI Key： RYKLHFRNQYWPQZ-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 2.90660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles